N-{[(4,6-dimethyl-2-pyrimidinyl)amino]carbonyl}-1-azepanesulfonamide

• IUPAC Name: 1-(azepan-1-ylsulfonyl)-3-(4,6-dimethylpyrimidin-2-yl)urea
• InChI: InChI=1S/C13H21N5O3S/c1-10-9-11(2)15-12(14-10)16-13(19)17-22(20,21)18-7-5-3-4-6-8-18/h9H,3-8H2,1-2H3,(H2,14,15,16,17,19)
• InChI Key: HXRPMNLNMUBYDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)NS(=O)(=O)N2CCCCCC2)C
• Molecular Formula: C13H21N5O3S
• Molecular Weight: 327.41 g/mol

Description

N-{[(4,6-dimethyl-2-pyrimidinyl)amino]carbonyl}-1-azepanesulfonamide, commonly known as DAPAS, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. DAPAS is a sulfonamide-based compound that has been shown to have a unique mode of action, making it a promising tool for studying various biological processes.

Mechanism of Action

DAPAS works by binding to a specific site on ion channels, blocking their ability to conduct ions across the cell membrane. This results in a decrease in cellular activity, which can have a range of effects depending on the type of ion channel being targeted.
Biochemical and Physiological Effects:
DAPAS has been shown to have a range of biochemical and physiological effects, depending on the specific ion channel being targeted. In some cases, DAPAS has been shown to inhibit the release of neurotransmitters, leading to a decrease in synaptic activity. In other cases, DAPAS has been shown to inhibit the contraction of smooth muscle cells, leading to a decrease in blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DAPAS in lab experiments is its specificity for certain types of ion channels. This allows researchers to selectively target specific cellular processes, providing a more detailed understanding of their function. However, one limitation of using DAPAS is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are a number of potential directions for future research involving DAPAS. One area of interest is the study of ion channel dysfunction in disease states, including neurological disorders and cardiovascular disease. Additionally, there is potential for the development of new therapeutics based on the structure of DAPAS, which could have a range of clinical applications.
In conclusion, DAPAS is a promising tool for scientific research, with a unique mode of action that allows for the selective targeting of specific cellular processes. While there are limitations to its use, the potential applications of DAPAS in both basic and clinical research are significant, making it a valuable tool for researchers in a range of fields.

Synthesis Methods

DAPAS can be synthesized through a multistep process that involves the reaction of 4,6-dimethyl-2-pyrimidinamine with a series of reagents, including chlorosulfonyl isocyanate and 1-azepanethiol. The final product is obtained through purification and isolation steps, resulting in a white crystalline powder.

Scientific Research Applications

DAPAS has been shown to have a wide range of applications in scientific research. One of the most promising areas of research involves the study of ion channels, which are integral membrane proteins that play a critical role in cellular signaling. DAPAS has been shown to selectively inhibit certain types of ion channels, making it a valuable tool for studying their function and regulation.